Cas no 898767-71-0 (1-(3,5-difluorophenyl)-3-(3-fluorophenyl)propan-1-one)

• Product name: 1-(3,5-difluorophenyl)-3-(3-fluorophenyl)propan-1-one
• CAS No: 898767-71-0
• MF: C₁₅H₁₁OF₃
• MW: 264.24244
• CID: 869115
• PubChem ID: 24726161

1-(3,5-difluorophenyl)-3-(3-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluorophenyl)-3-(3-fluorophenyl)propan-1-one
• 3',5'-DIFLUORO-3-(3-FLUOROPHENYL)PROPIOPHENONE
• 898767-71-0
• DTXSID50644554
• AKOS016021831
• MFCD03843549

• MDL： MFCD03843549
• Inchi： InChI=1S/C15H11F3O/c16-12-3-1-2-10(6-12)4-5-15(19)11-7-13(17)9-14(18)8-11/h1-3,6-9H,4-5H2
• InChI Key： PITSGHDZHAUQIL-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)F)CCC(=O)C2=CC(=CC(=C2)F)F

Computed Properties

• Exact Mass: 264.07600
• Monoisotopic Mass: 264.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.253
• Boiling Point: 357.3°C at 760 mmHg
• Flash Point: 180.3°C
• Refractive Index: 1.532
• PSA: 17.07000
• LogP: 3.91940

1-(3,5-difluorophenyl)-3-(3-fluorophenyl)propan-1-one Security Information

1-(3,5-difluorophenyl)-3-(3-fluorophenyl)propan-1-one Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones